4-(3-methylphenyl)-3-(5-propan-2-yl-3-thiophenyl)-1H-1,2,4-triazole-5-thione

• Molecular Formula: C16H17N3S2
• Molecular Weight: 315.5g/mol
• IUPAC Name: 4-(3-methylphenyl)-3-(5-propan-2-ylthiophen-3-yl)-1H-1,2,4-triazole-5-thione
• InChI: InChI=1S/C16H17N3S2/c1-10(2)14-8-12(9-21-14)15-17-18-16(20)19(15)13-6-4-5-11(3)7-13/h4-10H,1-3H3,(H,18,20)
• InChI Key: JMYWQTYBHNGTSJ-UHFFFAOYSA-N
• SMILES: CC1=CC(=CC=C1)N2C(=NNC2=S)C3=CSC(=C3)C(C)C

Description

4-(3-methylphenyl)-3-(5-propan-2-yl-3-thiophenyl)-1H-1,2,4-triazole-5-thione is a member of triazoles.

Scientific Research Applications

Antioxidative Activity

1,2,4-Triazole derivatives demonstrate significant antioxidative activity. A study synthesized a series of S-substituted derivatives of 1,2,4-triazole-5-thiones, showing one compound with antioxidative activity 2.5 times higher than the antibiotic control (cefazolin) (Tumosienė et al., 2014).

Cancer Research

1,2,4-Triazole derivatives have been studied for their effects on cancer cell migration and growth in melanoma, breast, and pancreatic cancer spheroids. Some synthesized compounds showed selective cytotoxicity towards melanoma cells, with potential as antimetastatic candidates (Šermukšnytė et al., 2022).

Crystal Structure Analysis

Studies have detailed the crystal structure of 1,2,4-triazole-3-thione derivatives, revealing insights into molecular geometry and interactions. This understanding aids in the design and application of these compounds in various scientific fields (Xu et al., 2006).

Antimicrobial Properties

Several 1,2,4-triazole derivatives have been evaluated for their antimicrobial properties. Research has found these compounds to exhibit varying degrees of antimicrobial activity, contributing to the development of new antimicrobial agents (Baytas et al., 2012).

Theoretical Characterization

1,2,4-Triazole derivatives have also been the subject of theoretical characterization using quantum chemical calculations. This research provides valuable insights into the electronic structure and conformational flexibility of these compounds (Sarac, 2022).

Thiol-Thione Tautomerism

The thiol-thione tautomerism of 1,2,4-triazole derivatives has been explored, offering insights into the structural dynamics and potential applications in medicinal chemistry (Süleymanoğlu et al., 2017).

Analgesic Potential

Some 1,2,4-triazole derivatives have been synthesized and tested for their in vivo analgesic activity. This research contributes to the understanding of the potential medical applications of these compounds (Zaheer et al., 2021).

Vibrational and UV/Vis Studies

Studies on the vibrational and UV/Vis properties of 1,2,4-triazole derivatives provide further understanding of their physical and chemical characteristics, which is crucial for their application in various fields (Shundalau et al., 2019).